Cas no 94242-81-6 (3as-2(s*),3a,4b,6b,7a-Hexahydro-3a,5,5-trimethyl-α-(1-methylethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine Trifluoroacetate)

• Product Name: 3as-2(s*),3a,4b,6b,7a-Hexahydro-3a,5,5-trimethyl-α-(1-methylethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine Trifluoroacetate
• CAS No: 94242-81-6
• MF: C₁₄H₂₃BF₃NO₄
• MW: 337.142935037613
• CID: 61707
• PubChem ID: 60146144
• Update Time: 2025-04-18

3as-2(s*),3a,4b,6b,7a-Hexahydro-3a,5,5-trimethyl-α-(1-methylethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• [3aS-[2(S*),3aa,4b,6b,7aa]]-Hexahydro-3a,5,5-trimethyl-alpha-(1-methylethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate
• (R)-BoroVal-(+)-Pinanediol-CF3CO2H
• Trifluoroacetic acid--(1R)-1-[(3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]ethan-1-amine (1/1)
• DTXSID50733816
• Phenylethylisothiocyanate
• 2,2,2-trifluoroacetic acid;(1R)-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethanamine
• 94242-81-6
• 3as-2(s*),3a,4b,6b,7a-Hexahydro-3a,5,5-trimethyl-α-(1-methylethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine Trifluoroacetate

• Inchi： 1S/C12H22BNO2.C2HF3O2/c1-7(14)13-15-10-6-8-5-9(11(8,2)3)12(10,4)16-13;3-2(4,5)1(6)7/h7-10H,5-6,14H2,1-4H3;(H,6,7)/t7-,8-,9-,10+,12-;/m0./s1
• InChI Key： UIRPOZKMSMHJBQ-KXPSTEIISA-N
• SMILES： FC(C(=O)O)(F)F.O1B([C@H](C)N)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

• Exact Mass: 337.1672229g/mol
• Monoisotopic Mass: 337.1672229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 406
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.78000
• LogP: 3.35460

3as-2(s*),3a,4b,6b,7a-Hexahydro-3a,5,5-trimethyl-α-(1-methylethyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine Trifluoroacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)